Cas no 39735-76-7 (Benzene, 1-iodo-4-(2-propynyloxy)-)

• Product Name: Benzene, 1-iodo-4-(2-propynyloxy)-
• CAS No: 39735-76-7
• MF: C₉H₇IO
• MW: 258.055754899979
• CID: 1514676
• PubChem ID: 13839250
• Update Time: 2025-04-21

Benzene, 1-iodo-4-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-4-(2-propynyloxy)-
• 1-iodo-4-prop-2-ynoxybenzene
• DTXSID90550928
• 1-Iodo-4-(2-propynyloxy)benzene
• FZEUQYUAYBKAGK-UHFFFAOYSA-N
• Benzene, 1-iodo-4-(2-propyn-1-yloxy)-
• CS-0257704
• 39735-76-7
• 1-iodo-4-(prop-2-ynyloxy)benzene
• AT23376
• HS-3340
• 1-Iodo-4-[(prop-2-yn-1-yl)oxy]benzene
• SCHEMBL3412079
• AKOS008950386
• 1-IODO-4-(PROP-2-YN-1-YLOXY)BENZENE
• EN300-6759440

• Inchi： 1S/C9H7IO/c1-2-7-11-9-5-3-8(10)4-6-9/h1,3-6H,7H2
• InChI Key： FZEUQYUAYBKAGK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OCC#C

Computed Properties

• Exact Mass: 257.95371
• Monoisotopic Mass: 257.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers